Cas no 27773-86-0 (2-Butenoic acid,2-methyl-,[(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methylester, (2Z)-)

• Product Name: 2-Butenoic acid,2-methyl-,[(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methylester, (2Z)-
• CAS No: 27773-86-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 277446
• PubChem ID: 6442556
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-,[(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methylester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,[(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-4-oxido-1H-pyrrolizin-7-yl]methylester, (2Z)-
• [(7R,8R)-7-hydroxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (Z)-2-methylbut-2-enoate
• 27773-86-0
• AKOS040761287
• DTXSID90182107
• [(7R, 8R)-7-hydroxy-4-oxido-5, 6, 7, 8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl (Z)-2-methylbut-2-enoate
• FS-6723
• 9-Angeloylretronecine N-oxide

• Inchi： 1S/C13H19NO4/c1-3-9(2)13(16)18-8-10-4-6-14(17)7-5-11(15)12(10)14/h3-4,11-12,15H,5-8H2,1-2H3/b9-3-/t11-,12-,14?/m1/s1
• InChI Key： HHIPTBVXCKBSAM-ZSXZLUMUSA-N
• SMILES： [O-][N+]12CC=C(COC(/C(=C\C)/C)=O)[C@@H]1[C@@H](CC2)O

Computed Properties

• Exact Mass: 253.13147
• Monoisotopic Mass: 253.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6
• XLogP3: -0.1

Experimental Properties

• Color/Form: Powder
• Melting Point: 153-154 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 69.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives